Cas no 85169-02-4 (3-(4-Fluorophenoxy)propanenitrile)

• Product Name: 3-(4-Fluorophenoxy)propanenitrile
• CAS No: 85169-02-4
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD01569391
• CID: 887319
• PubChem ID: 24878862
• Update Time: 2025-04-19

3-(4-Fluorophenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenoxy)propanenitrile
• 3-(4-fluorophenoxy)propionitrile 97
• EINECS 285-945-9
• 3-(4-Fluorophenoxy)propiononitrile
• DTXSID60234329
• A863674
• 85169-02-4
• AS-6418
• 3-(4-Fluoro-phenoxy)-propionitrile
• AKOS000186143
• 3-(4-FLUOROPHENOXY)PROPIONITRILE 97
• Z54337110
• FT-0747476
• beta-(p-fluorophenoxy)propionitrile
• 3-(4-fluoro-phenoxy)propionitrile
• NS00063827
• MFCD01569391
• CS-0257134
• 3-(4-Fluorophenoxy)propionitrile
• MSQBUHCLFYFIGC-UHFFFAOYSA-N
• 3-(4-Fluorophenoxy)propionitrile, 97%
• EN300-66245
• SCHEMBL9785630
• 3-(4-Fluorophenoxy)-propionitrile

• MDL： MFCD01569391
• Inchi： 1S/C9H8FNO/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5H,1,7H2
• InChI Key： MSQBUHCLFYFIGC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCCC#N

Computed Properties

• Exact Mass: 165.05900
• Monoisotopic Mass: 165.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33A^2

Experimental Properties

• Density: 1.165 g/mL at 25 °C(lit.)
• Boiling Point: 274 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.501(lit.)
• PSA: 33.02000
• LogP: 2.11818

3-(4-Fluorophenoxy)propanenitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3